Cas no 26228-08-0 (2-Propenamide,N-hydroxy-3-(4-methoxy-3-methylphenyl)-)

• Product name: 2-Propenamide,N-hydroxy-3-(4-methoxy-3-methylphenyl)-
• CAS No: 26228-08-0
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 254616
• PubChem ID: 6433960

2-Propenamide,N-hydroxy-3-(4-methoxy-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-hydroxy-3-(4-methoxy-3-methylphenyl)-
• N-hydroxy-3-(4-methoxy-3-methylphenyl)prop-2-enamide
• BRN 2650044
• 26228-08-0
• 4-Methoxy-3-methylcinnamohydroxamic acid
• CINNAMOHYDROXAMIC ACID, 4-METHOXY-3-METHYL-

• Inchi： InChI=1S/C11H13NO3/c1-8-7-9(3-5-10(8)15-2)4-6-11(13)12-14/h3-7,14H,1-2H3,(H,12,13)/b6-4+
• InChI Key： XBQMOSVDTGDYFV-GQCTYLIASA-N
• SMILES： ONC(/C=C/C1=CC=C(OC)C(C)=C1)=O

Computed Properties

• Exact Mass: 207.08959
• Monoisotopic Mass: 207.089543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 1.5

Experimental Properties

• Density: 1.19
• Refractive Index: 1.59
• PSA: 58.56
• LogP: 2.36250